Cas no 219525-43-6 (Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-)

Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]- structure
219525-43-6 structure
Product Name:Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-
CAS No:219525-43-6
MF:C9H14N2S
MW:182.285860538483
CID:1405333
Update Time:2024-08-15

Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-[[(1R)-1-methylbutyl]thio]-
    • Inchi: 1S/C9H14N2S/c1-3-5-8(2)12-9-10-6-4-7-11-9/h4,6-8H,3,5H2,1-2H3/t8-/m1/s1
    • InChI Key: BNQBDTQOAQXIPD-MRVPVSSYSA-N
    • SMILES: C1(S[C@H](C)CCC)=NC=CC=N1

Computed Properties

  • Exact Mass: 182.08792

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 267.3±9.0 °C(Predicted)
  • PSA: 25.78
  • pka: 0.29±0.33(Predicted)
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